Cas no 2411319-17-8 (N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide)
N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide Chemical and Physical Properties
Names and Identifiers
-
- Z2014458198
- EN300-26580256
- N-[(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]but-2-ynamide
- 2411319-17-8
- N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide
-
- Inchi: 1S/C12H14N2O2/c1-3-6-11(15)13-9-10-7-5-8-14(4-2)12(10)16/h5,7-8H,4,9H2,1-2H3,(H,13,15)
- InChI Key: JAGGLGNTABTZIZ-UHFFFAOYSA-N
- SMILES: O=C1C(=CC=CN1CC)CNC(C#CC)=O
Computed Properties
- Exact Mass: 218.105527694g/mol
- Monoisotopic Mass: 218.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.4Ų
N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26580256-1g |
N-[(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]but-2-ynamide |
2411319-17-8 | 90% | 1g |
$0.0 | 2023-11-13 | |
| Enamine | EN300-26580256-1.0g |
N-[(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]but-2-ynamide |
2411319-17-8 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide
Recent Advances in the Study of N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide (CAS: 2411319-17-8)
The compound N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide (CAS: 2411319-17-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the role of N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide as a promising scaffold for drug discovery. Its structure, featuring a pyridinone core and a butynamide side chain, allows for diverse interactions with biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, with preliminary data suggesting significant anti-inflammatory activity in vitro and in vivo.
One of the most notable advancements in the study of this compound is its application in targeted cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. The compound's ability to modulate specific protein-protein interactions has opened new avenues for the development of precision medicine approaches.
In addition to its therapeutic potential, recent research has also focused on optimizing the synthetic routes for N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide. A team from the University of Cambridge reported a novel, high-yield synthesis method in 2024, which significantly reduces production costs and improves scalability. This development is expected to facilitate further preclinical and clinical investigations of the compound.
Despite these promising findings, challenges remain in the development of N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research is exploring various derivatives and prodrug strategies to overcome these limitations.
In conclusion, N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide (CAS: 2411319-17-8) represents a compelling case study in modern drug discovery. Its unique chemical structure and diverse biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. As research progresses, this compound may pave the way for innovative treatments in oncology, inflammation, and other therapeutic areas.
2411319-17-8 (N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-ynamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)